Cas no 721949-04-8 (Thiazole, 4-pentyl-)

• Product Name: Thiazole, 4-pentyl-
• CAS No: 721949-04-8
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 840213
• Update Time: 2024-03-05

Thiazole, 4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-pentyl-
• Thiazole,4-pentyl
• 4-Pentylthiazole

• Inchi： 1S/C8H13NS/c1-2-3-4-5-8-6-10-7-9-8/h6-7H,2-5H2,1H3
• InChI Key： CMJMVIPRQVYPPE-UHFFFAOYSA-N
• SMILES： S1C=C(CCCCC)N=C1

Computed Properties

• Exact Mass: 155.077
• Monoisotopic Mass: 155.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 223.6±9.0 °C(Predicted)
• pka: 3.08±0.10(Predicted)